Cas no 140231-09-0 (1-Indolizinecarbonitrile,3-[[1,3-bis(dicyanomethylene)-1,3-dihydro-2H-inden-2-ylidene]methyl]-7-(dimethylamino)-2-(methylthio)-)

1-Indolizinecarbonitrile,3-[[1,3-bis(dicyanomethylene)-1,3-dihydro-2H-inden-2-ylidene]methyl]-7-(dimethylamino)-2-(methylthio)- structure
140231-09-0 structure
Product name:1-Indolizinecarbonitrile,3-[[1,3-bis(dicyanomethylene)-1,3-dihydro-2H-inden-2-ylidene]methyl]-7-(dimethylamino)-2-(methylthio)-
CAS No:140231-09-0
MF:C28H17N7S
MW:483.546482801437
CID:1287604

1-Indolizinecarbonitrile,3-[[1,3-bis(dicyanomethylene)-1,3-dihydro-2H-inden-2-ylidene]methyl]-7-(dimethylamino)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1-Indolizinecarbonitrile,3-[[1,3-bis(dicyanomethylene)-1,3-dihydro-2H-inden-2-ylidene]methyl]-7-(dimethylamino)-2-(methylthio)-
    • Propanedinitrile, 2,2'-[2-[[1-cyano-7-(dimethylamino)-2-(methylthio)-3-indolizinyl]methylene]-1H-indene-1,3(2H)-diylidene]bis- (9CI)
    • Inchi: 1S/C28H17N7S/c1-34(2)19-8-9-35-24(10-19)23(16-33)28(36-3)25(35)11-22-26(17(12-29)13-30)20-6-4-5-7-21(20)27(22)18(14-31)15-32/h4-11H,1-3H3
    • InChI Key: LCGWMSKVCHAMAR-UHFFFAOYSA-N
    • SMILES: C1(=C(/C#N)\C#N)/C2=C(C=CC=C2)/C(=C(/C#N)\C#N)/C/1=C\C1N2C(=C(C#N)C=1SC)C=C(N(C)C)C=C2

Computed Properties

  • Exact Mass: 483.12691

Experimental Properties

  • Density: 1.25±0.1 g/cm3(Predicted)
  • PSA: 126.6
  • pka: 0.27±0.70(Predicted)

1-Indolizinecarbonitrile,3-[[1,3-bis(dicyanomethylene)-1,3-dihydro-2H-inden-2-ylidene]methyl]-7-(dimethylamino)-2-(methylthio)- Related Literature

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